Cas no 1261560-50-2 (2-(2,3-Difluorophenyl)-6-fluoropyridine-4-acetonitrile)

• Product Name: 2-(2,3-Difluorophenyl)-6-fluoropyridine-4-acetonitrile
• CAS No: 1261560-50-2
• MF: C₁₃H₇F₃N₂
• MW: 248.203293085098
• CID: 4913160
• Update Time: 2025-05-24

2-(2,3-Difluorophenyl)-6-fluoropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Difluorophenyl)-6-fluoropyridine-4-acetonitrile

• Inchi： 1S/C13H7F3N2/c14-10-3-1-2-9(13(10)16)11-6-8(4-5-17)7-12(15)18-11/h1-3,6-7H,4H2
• InChI Key： XRAYQVSBNSODRE-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=C(CC#N)C=C(N=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 2-(2,3-Difluorophenyl)-6-fluoropyridine-4-acetonitrile

Introduction to 2-(2,3-Difluorophenyl)-6-fluoropyridine-4-acetonitrile (CAS No. 1261560-50-2)

2-(2,3-Difluorophenyl)-6-fluoropyridine-4-acetonitrile is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. The compound belongs to the class of pyridine derivatives, which are widely recognized for their role in the development of various therapeutic agents. The presence of multiple fluorine atoms in its structure enhances its electronic properties and influences its interactions with biological targets, making it a valuable scaffold for drug discovery.

The chemical structure of 2-(2,3-Difluorophenyl)-6-fluoropyridine-4-acetonitrile consists of a pyridine ring substituted with a fluoropyridine moiety at the 6-position and an acetonitrile group at the 4-position. The aromatic ring is further functionalized with a 2,3-difluorophenyl group, which introduces additional electronic and steric effects into the molecule. This combination of substituents makes the compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, leading to improved drug efficacy and reduced side effects. 2-(2,3-Difluorophenyl)-6-fluoropyridine-4-acetonitrile exemplifies this trend by incorporating multiple fluorine atoms into its structure, which may contribute to its potential as a lead compound in drug development.

One of the most compelling aspects of this compound is its potential application in the synthesis of novel pharmaceuticals. Pyridine derivatives have been extensively studied for their role in various biological processes, including enzyme inhibition and receptor binding. The fluoropyridine moiety in 2-(2,3-Difluorophenyl)-6-fluoropyridine-4-acetonitrile is particularly interesting because it can serve as a versatile scaffold for designing molecules with specific biological activities. For instance, researchers have explored similar fluorinated pyridines as intermediates in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. A notable example is the development of crizotinib, a tyrosine kinase inhibitor used to treat non-small cell lung cancer. This drug contains a fluorinated pyridine ring and has demonstrated high efficacy in clinical trials. The structural features of 2-(2,3-Difluorophenyl)-6-fluoropyridine-4-acetonitrile bear resemblance to those found in such successful drugs, suggesting that it may also exhibit promising biological activity.

The synthesis of 2-(2,3-Difluorophenyl)-6-fluoropyridine-4-acetonitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of fluorine atoms into the aromatic ring can be particularly challenging due to their high reactivity and tendency to undergo side reactions. However, advances in synthetic methodologies have made it possible to introduce fluorine atoms selectively and efficiently. For instance, palladium-catalyzed cross-coupling reactions have been widely used to construct complex fluorinated structures.

In addition to its potential as a pharmaceutical intermediate, 2-(2,3-Difluorophenyl)-6-fluoropyridine-4-acetonitrile may also find applications in materials science and agrochemicals. Fluorinated compounds are known for their unique electronic properties, which make them suitable for use in organic electronics and liquid crystals. Furthermore, the presence of fluorine atoms can enhance the stability and bioavailability of agrochemicals, making them more effective in pest control.

The growing interest in fluorinated compounds has led to numerous patents and research articles being published each year. Companies specializing in fine chemicals and pharmaceutical intermediates are actively investigating new synthetic routes to produce these compounds on an industrial scale. As our understanding of the structural-activity relationships continues to improve, we can expect to see more innovative applications of fluorinated pyridines in medicine and beyond.

In conclusion,2-(2,3-Difluorophenyl)-6-fluoropyridine-4-acetonitrile (CAS No. 1261560-50-2) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an attractive candidate for further exploration as a lead compound or intermediate in drug development. As synthetic methodologies continue to advance, we can anticipate that this class of compounds will play an increasingly important role in the discovery and development of new therapeutic agents.